2-{[2-(4-ethoxyphenoxy)ethyl]thio}-6-methyl-4(3H)-pyrimidinone

• IUPAC Name: 2-[2-(4-ethoxyphenoxy)ethylsulfanyl]-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C15H18N2O3S/c1-3-19-12-4-6-13(7-5-12)20-8-9-21-15-16-11(2)10-14(18)17-15/h4-7,10H,3,8-9H2,1-2H3,(H,16,17,18)
• InChI Key: LUAHPDNZYCFEPV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCCSC2=NC(=CC(=O)N2)C
• Molecular Formula: C15H18N2O3S
• Molecular Weight: 306.4 g/mol

Description

2-{[2-(4-ethoxyphenoxy)ethyl]thio}-6-methyl-4(3H)-pyrimidinone is a chemical compound that belongs to the class of pyrimidinones. This compound has gained significant attention from researchers due to its potential application in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-{[2-(4-ethoxyphenoxy)ethyl]thio}-6-methyl-4(3H)-pyrimidinone involves the inhibition of protein kinase C and phosphodiesterase type 5. Protein kinase C is an enzyme that plays a crucial role in cell signaling pathways and regulates various cellular processes such as gene expression, cell proliferation, and apoptosis. Phosphodiesterase type 5 is an enzyme that is involved in the degradation of cyclic guanosine monophosphate (cGMP), which is a second messenger that regulates smooth muscle relaxation. The inhibition of these enzymes by 2-{[2-(4-ethoxyphenoxy)ethyl]thio}-6-methyl-4(3H)-pyrimidinone leads to an increase in cGMP levels, which results in smooth muscle relaxation and vasodilation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{[2-(4-ethoxyphenoxy)ethyl]thio}-6-methyl-4(3H)-pyrimidinone have been extensively studied. This compound has been found to exhibit potent vasodilatory effects, which can be attributed to its inhibitory activity against protein kinase C and phosphodiesterase type 5. In addition, 2-{[2-(4-ethoxyphenoxy)ethyl]thio}-6-methyl-4(3H)-pyrimidinone has been found to exhibit anti-inflammatory and antioxidant activity, which can have significant therapeutic implications for various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[2-(4-ethoxyphenoxy)ethyl]thio}-6-methyl-4(3H)-pyrimidinone in lab experiments include its potent inhibitory activity against protein kinase C and phosphodiesterase type 5, which can be useful for studying various cellular processes such as cell signaling, gene expression, and smooth muscle relaxation. However, the limitations of using this compound in lab experiments include its low solubility in water, which can make it difficult to prepare aqueous solutions, and its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 2-{[2-(4-ethoxyphenoxy)ethyl]thio}-6-methyl-4(3H)-pyrimidinone. Some of the possible future directions include:
1. Studying the potential therapeutic applications of this compound in various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders.
2. Developing new synthesis methods for this compound that can improve its yield and purity.
3. Studying the structure-activity relationship of this compound to identify more potent analogs.
4. Investigating the potential side effects and toxicity of this compound to ensure its safety for clinical use.
5. Developing new drug delivery systems for this compound that can improve its bioavailability and efficacy.
Conclusion:
In conclusion, 2-{[2-(4-ethoxyphenoxy)ethyl]thio}-6-methyl-4(3H)-pyrimidinone is a chemical compound that has gained significant attention from researchers due to its potential application in the field of medicinal chemistry. This compound exhibits potent inhibitory activity against certain enzymes such as protein kinase C and phosphodiesterase type 5, which can have significant therapeutic implications. The future directions for the research on this compound include studying its potential therapeutic applications in various diseases, developing new synthesis methods, studying the structure-activity relationship, investigating its potential side effects and toxicity, and developing new drug delivery systems.

Synthesis Methods

The synthesis of 2-{[2-(4-ethoxyphenoxy)ethyl]thio}-6-methyl-4(3H)-pyrimidinone involves the reaction between 2-chloro-6-methyl-4(3H)-pyrimidinone and 2-(4-ethoxyphenoxy)ethylthiol in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures. The yield of the reaction is typically in the range of 70-80%.

Scientific Research Applications

2-{[2-(4-ethoxyphenoxy)ethyl]thio}-6-methyl-4(3H)-pyrimidinone has been extensively studied for its potential application in the field of medicinal chemistry. This compound has been found to exhibit potent inhibitory activity against certain enzymes such as protein kinase C and phosphodiesterase type 5. These enzymes play a crucial role in various physiological processes such as cell signaling, gene expression, and smooth muscle relaxation. Therefore, the inhibition of these enzymes by 2-{[2-(4-ethoxyphenoxy)ethyl]thio}-6-methyl-4(3H)-pyrimidinone can have significant therapeutic implications.